Cas no 96873-03-9 (1,2-Distearoyl-3-Bromopropanediol)

• Product Name: 1,2-Distearoyl-3-Bromopropanediol
• CAS No: 96873-03-9
• MF: C₃₉H₇₅BrO₄
• MW: 687.914412736893
• CID: 5146053
• Update Time: 2025-05-27

1,2-Distearoyl-3-Bromopropanediol Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 1-(bromomethyl)-1,2-ethanediyl ester (9CI)
• 1,2-Distearoyl-3-Bromopropanediol

• Inchi： 1S/C39H75BrO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36H2,1-2H3
• InChI Key： WZLVXUDJNZTKGZ-UHFFFAOYSA-N
• SMILES： C(OC(=O)CCCCCCCCCCCCCCCCC)(CBr)COC(=O)CCCCCCCCCCCCCCCCC

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 676.7±40.0 °C(Predicted)

Additional information on 1,2-Distearoyl-3-Bromopropanediol

Recent Advances in the Study of 1,2-Distearoyl-3-Bromopropanediol (CAS: 96873-03-9) in Chemical Biology and Pharmaceutical Applications

1,2-Distearoyl-3-bromopropanediol (CAS: 96873-03-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This brominated lipid derivative has shown promising applications in drug delivery systems, particularly in the formulation of liposomal carriers. Recent studies have focused on its unique chemical properties, including its amphiphilic nature and the reactivity of the bromine moiety, which make it an attractive candidate for targeted drug delivery and controlled release applications.

A 2023 study published in the Journal of Controlled Release demonstrated the compound's effectiveness in enhancing the stability of liposomal formulations. The research team utilized 1,2-distearoyl-3-bromopropanediol as a cross-linking agent to improve the structural integrity of liposomes under physiological conditions. The results showed a 40% increase in drug retention compared to conventional formulations, suggesting its potential for improving therapeutic efficacy in cancer treatments.

In the field of gene therapy, recent investigations have explored the use of 1,2-distearoyl-3-bromopropanediol as a component of non-viral gene delivery vectors. A Nature Biotechnology publication (2024) reported successful in vivo delivery of CRISPR-Cas9 components using nanoparticles formulated with this compound. The bromine functionality allowed for precise conjugation with targeting ligands, achieving tissue-specific delivery with reduced off-target effects.

The compound's mechanism of action has been further elucidated through structural studies. X-ray crystallography and molecular dynamics simulations have revealed that 1,2-distearoyl-3-bromopropanediol forms stable bilayers with enhanced membrane permeability properties. These findings, published in ACS Nano (2023), provide valuable insights for designing next-generation nanocarriers with improved drug loading capacity and release kinetics.

Recent toxicological assessments have addressed safety concerns regarding 1,2-distearoyl-3-bromopropanediol. A comprehensive study in Toxicology and Applied Pharmacology (2024) demonstrated favorable biocompatibility profiles in both in vitro and in vivo models. The research indicated that the compound's degradation products are efficiently metabolized without significant accumulation in vital organs, supporting its potential for clinical translation.

Ongoing clinical trials (Phase I/II) are currently evaluating liposomal doxorubicin formulations incorporating 1,2-distearoyl-3-bromopropanediol for the treatment of solid tumors. Preliminary results presented at the 2024 American Society of Clinical Oncology meeting showed improved pharmacokinetic profiles and reduced cardiotoxicity compared to existing formulations, highlighting its potential to address current limitations in chemotherapy.

The pharmaceutical industry has shown increasing interest in 1,2-distearoyl-3-bromopropanediol, with several patents filed in 2023-2024 for its application in various drug delivery platforms. These developments suggest that the compound may play a significant role in the next generation of targeted therapies, particularly for challenging indications such as brain tumors and resistant infections.

Future research directions include optimization of the compound's synthetic pathways to improve yield and purity, as well as exploration of its potential in combination therapies. The unique chemical properties of 1,2-distearoyl-3-bromopropanediol continue to inspire innovative applications across multiple therapeutic areas, positioning it as a versatile tool in modern pharmaceutical development.